Cas no 2138006-38-7 (3-Azetidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-α-fluoro-)

• Product Name: 3-Azetidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-α-fluoro-
• CAS No: 2138006-38-7
• MF: C₂₀H₁₈FNO₄
• MW: 355.359629154205
• CID: 5861754
• PubChem ID: 132350909
• Update Time: 2025-05-20

3-Azetidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-α-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-α-fluoro-
• 2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)azetidin-3-yl)-2-fluoroacetic acid
• EN300-657482
• 2138006-38-7
• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-2-fluoroacetic acid
• 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]-2-fluoroacetic acid

• Inchi： 1S/C20H18FNO4/c21-18(19(23)24)12-9-22(10-12)20(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,23,24)
• InChI Key： MYWDHWFRKKBMMU-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC(C(F)C(O)=O)C1

Computed Properties

• Exact Mass: 355.12198622g/mol
• Monoisotopic Mass: 355.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• Boiling Point: 562.8±25.0 °C(Predicted)
• pka: 2.41±0.10(Predicted)

Additional information on 3-Azetidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-α-fluoro-

3-Azetidineacetic Acid, 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-α-fluoro-

The compound 3-Azetidineacetic Acid, 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-α-fluoro- (CAS No: 2138006-38-7) is a highly specialized chemical entity with significant applications in the field of organic synthesis and drug discovery. This compound is notable for its unique structure, which combines an azetidine ring with a fluoro-substituted acetic acid moiety and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is widely recognized in peptide chemistry as a protecting group for amino acids, and its presence in this compound underscores its potential role in peptide synthesis and related areas.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in constructing complex molecular architectures. The azetidine ring, a four-membered cyclic amine, contributes to the compound's rigidity and stability, making it an attractive building block for medicinal chemistry. The α-fluoro substitution further enhances the compound's reactivity and selectivity, which are critical properties in catalytic processes and enzyme inhibition studies.

One of the most intriguing aspects of this compound is its versatility in different chemical environments. Researchers have demonstrated that the Fmoc group can be selectively removed under specific conditions, revealing the underlying amino functionality. This property has been exploited in the development of novel peptide-based therapeutics, where precise control over functional groups is essential. Furthermore, the fluoro-substituted acetic acid moiety has shown promise in modulating pharmacokinetic profiles, enhancing bioavailability, and reducing off-target effects.

In terms of applications, this compound has found significant use in the synthesis of bioactive molecules. For instance, it has been employed as an intermediate in the construction of macrocyclic compounds with potential antimicrobial activity. The ability to form stable amide bonds with other amino acids or peptide fragments makes it a valuable tool in combinatorial chemistry libraries. Additionally, its role as a chiral auxiliary has been explored, enabling the synthesis of enantiomerically pure compounds—a critical requirement in modern drug development.

The latest studies have also shed light on the potential of this compound in enzyme inhibition assays. By leveraging its structural features, researchers have designed analogs that selectively inhibit key enzymes involved in metabolic pathways. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

In conclusion, 3-Azetidineacetic Acid, 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-α-fluoro- (CAS No: 2138006-38-7) stands out as a versatile and multifunctional chemical entity with wide-ranging applications in organic synthesis and drug discovery. Its unique combination of structural features and functional groups positions it as a valuable asset for researchers aiming to develop innovative solutions in the pharmaceutical and biotechnological industries.